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Compound of Interest

Compound Name:
Tert-butyl hexa-1,5-dien-3-

ylcarbamate

Cat. No.: B573396 Get Quote

CAS Number: Not Found

A definitive CAS (Chemical Abstracts Service) number for tert-butyl hexa-1,5-dien-3-
ylcarbamate could not be identified from the available public resources. The PubChem

database entry for this compound (CID 45091895) does not currently list an associated CAS

number[1]. While CAS numbers exist for structurally related molecules, a specific identifier for

the requested chemical structure is not readily available.

This technical guide addresses the core requirements based on publicly accessible scientific

literature and chemical databases. Due to the limited specific data for tert-butyl hexa-1,5-dien-
3-ylcarbamate, information on analogous structures and general principles of carbamate and

diene chemistry is included to provide a relevant framework for researchers, scientists, and

drug development professionals.

Physicochemical Properties
Quantitative data for tert-butyl hexa-1,5-dien-3-ylcarbamate is not extensively reported. The

following table summarizes computed properties from available chemical databases.
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Property Value Source

Molecular Formula C₁₁H₁₉NO₂ PubChem[1]

Molecular Weight 197.27 g/mol PubChem[1]

XLogP3-AA 2.7 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Synthesis and Experimental Protocols
Specific experimental protocols for the synthesis of tert-butyl hexa-1,5-dien-3-ylcarbamate
are not detailed in the reviewed literature. However, the synthesis of similar carbamate-

protected amines and dienes provides a basis for potential synthetic routes.

A common method for the synthesis of tert-butyl carbamates involves the reaction of an amine

with di-tert-butyl dicarbonate (Boc-anhydride) or 2-(tert-butoxycarbonyloxyimino)-2-

phenylacetonitrile (Boc-ON). For the target molecule, a plausible synthetic pathway would

involve the amination of a suitable hexa-1,5-dien-3-ol precursor followed by protection of the

resulting amine with a Boc group.

General Experimental Workflow for Boc Protection of Amines:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/45091895
https://pubchem.ncbi.nlm.nih.gov/compound/45091895
https://pubchem.ncbi.nlm.nih.gov/compound/45091895
https://pubchem.ncbi.nlm.nih.gov/compound/45091895
https://pubchem.ncbi.nlm.nih.gov/compound/45091895
https://pubchem.ncbi.nlm.nih.gov/compound/45091895
https://www.benchchem.com/product/b573396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction

Hexa-1,5-dien-3-amine

Reaction Mixture

Di-tert-butyl dicarbonate
(Boc)₂O

Aprotic Solvent
(e.g., Dichloromethane, THF)

Base
(e.g., Triethylamine, DMAP)

Aqueous Workup

Stir at room temperature

Solvent Extraction

Column Chromatography

Tert-butyl hexa-1,5-dien-3-ylcarbamate

Click to download full resolution via product page

Figure 1. A generalized workflow for the synthesis of a tert-butyl carbamate.

Potential Biological Signaling and Applications
While no specific biological activity has been documented for tert-butyl hexa-1,5-dien-3-
ylcarbamate, the carbamate and diene moieties are present in numerous biologically active

molecules.
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The tert-butyl carbamate (Boc) group is a common protecting group in organic synthesis,

particularly in peptide synthesis and the development of small molecule therapeutics. Its

stability under various reaction conditions and its facile removal under acidic conditions make it

a valuable tool in multi-step synthetic campaigns.

Dienes are versatile functional groups that can participate in a variety of chemical

transformations, most notably Diels-Alder reactions. This cycloaddition reaction is a powerful

method for the construction of six-membered rings and has been widely employed in the

synthesis of natural products and pharmaceuticals.

Hypothetical Signaling Pathway Involvement:

The lipophilic nature of the molecule, suggested by the computed XLogP3-AA value, indicates

potential for membrane permeability. If the carbamate were to be hydrolyzed in vivo, it would

unmask the primary amine, which could then interact with various biological targets. A

hypothetical pathway illustrating this concept is presented below.

Tert-butyl hexa-1,5-dien-3-ylcarbamate In vivo Hydrolysis
(e.g., by esterases) Hexa-1,5-dien-3-amine Biological Target

(e.g., Receptor, Enzyme) Downstream Biological Response

Click to download full resolution via product page

Figure 2. A hypothetical bioactivation pathway.

In conclusion, while specific technical data for tert-butyl hexa-1,5-dien-3-ylcarbamate is

scarce, its structural motifs suggest potential utility in organic synthesis and possible, though

currently unexplored, biological activity. Further research would be necessary to elucidate its

specific properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Tert-butyl hexa-1,5-dien-3-ylcarbamate | C11H19NO2 | CID 45091895 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Dossier: Tert-butyl hexa-1,5-dien-3-
ylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573396#tert-butyl-hexa-1-5-dien-3-ylcarbamate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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